- Selective dimerization of aldehydes to esters catalyzed by zirconocene and hafnocene complexes, Organometallics, 1993, 12(9), 3748-52
Cas no 37139-85-8 (Cyclohexanecarboxylicacid, 2-methylpropyl ester)
37139-85-8 structure
Product Name:Cyclohexanecarboxylicacid, 2-methylpropyl ester
CAS No:37139-85-8
MF:C11H20O2
MW:184.275303840637
CID:310955
PubChem ID:558234
Update Time:2025-04-19
Cyclohexanecarboxylicacid, 2-methylpropyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylicacid, 2-methylpropyl ester
- 2-methylpropyl cyclohexanecarboxylate
- AI3-33529
- Isobutyl cyclohexanecarboxylate
- 37139-85-8
- SCHEMBL2239097
- cyclohexanecarboxylic acid isobutyl ester
- NS00056734
- EINECS 253-362-9
- HTOQALXUSKONGW-UHFFFAOYSA-N
- Isobutyl cyclohexanecarboxylate #
- Cyclohexanecarboxylic acid, 2-methylpropyl ester
- DTXSID50958340
-
- Inchi: 1S/C11H20O2/c1-9(2)8-13-11(12)10-6-4-3-5-7-10/h9-10H,3-8H2,1-2H3
- InChI Key: HTOQALXUSKONGW-UHFFFAOYSA-N
- SMILES: O(CC(C)C)C(C1CCCCC1)=O
Computed Properties
- Exact Mass: 184.1464
- Monoisotopic Mass: 184.14633
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 3.5
Experimental Properties
- Density: 0.95
- Boiling Point: 220.6°Cat760mmHg
- Flash Point: 87.2°C
- Refractive Index: 1.453
- PSA: 26.3
Cyclohexanecarboxylicacid, 2-methylpropyl ester Production Method
Production Method 1
Reaction Conditions
1.1 Catalysts: Zirconocene chloride hydride Solvents: Diethyl ether
1.2 -
1.2 -
Reference
Cyclohexanecarboxylicacid, 2-methylpropyl ester Raw materials
Cyclohexanecarboxylicacid, 2-methylpropyl ester Preparation Products
Cyclohexanecarboxylicacid, 2-methylpropyl ester Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
37139-85-8 (Cyclohexanecarboxylicacid, 2-methylpropyl ester) Related Products
- 4630-82-4(Methyl cyclohexanecarboxylate)
- 10032-15-2(Hexyl 2-methylbutanoate)
- 103-23-1(Bis(2-ethylhexyl)adipate)
- 13149-00-3((3aR,7aS)-rel-Hexahydro-1,3-isobenzofurandione)
- 7452-79-1(Ethyl 2-methylbutyrate)
- 94-60-0(Dimethyl Cyclohexane-1,4-dicarboxylate(1,4-Cyclohexanedicarboxylic Dimethyl Ester))
- 85-42-7(octahydro-2-benzofuran-1,3-dione)
- 14924-53-9(Ethyl cyclobutanecarboxylate)
- 1687-29-2(Dimethyl cis-1,2-Cyclohexanedicarboxylate)
- 1187-74-2(Acetonyl-succinic Acid Diethyl Ester)
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